Cas no 1805850-56-9 (2-(3-Bromopropyl)-4-ethoxymandelic acid)

• Product Name: 2-(3-Bromopropyl)-4-ethoxymandelic acid
• CAS No: 1805850-56-9
• MF: C₁₃H₁₇BrO₄
• MW: 317.175683736801
• CID: 4941263
• Update Time: 2025-07-21

2-(3-Bromopropyl)-4-ethoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-4-ethoxymandelic acid

• Inchi： 1S/C13H17BrO4/c1-2-18-10-5-6-11(12(15)13(16)17)9(8-10)4-3-7-14/h5-6,8,12,15H,2-4,7H2,1H3,(H,16,17)
• InChI Key： HLOZHEKSZULRSV-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C=CC=1C(C(=O)O)O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 259
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8

Additional information on 2-(3-Bromopropyl)-4-ethoxymandelic acid

Introduction to 2-(3-Bromopropyl)-4-ethoxymandelic Acid (CAS No. 1805850-56-9)

2-(3-Bromopropyl)-4-ethoxymandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 1805850-56-9, this compound represents a unique structural motif that combines a brominated aliphatic side chain with an ethoxy-substituted mandelic acid backbone. Such structural features make it a versatile intermediate in the development of novel therapeutic agents, particularly those targeting neurological and metabolic disorders. The presence of both bromine and ethoxy functional groups provides distinct reactivity patterns, enabling diverse chemical modifications and biological applications.

The compound's significance lies in its potential utility as a building block for more complex molecules. In recent years, there has been growing interest in the synthesis of derivatives that can modulate enzyme activity or interact with specific biological targets. The bromopropyl moiety, for instance, is known to enhance lipophilicity and facilitate membrane permeability, which can be crucial for drug delivery systems. Meanwhile, the ethoxymandelic acid core retains characteristics reminiscent of naturally occurring α-hydroxy acids, which are well-documented for their roles in biochemical pathways.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional intermediates. Researchers have been exploring ways to leverage the reactivity of 2-(3-bromopropyl)-4-ethoxymandelic acid to develop inhibitors or activators of enzymes involved in disease pathways. For example, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain proteases or kinases, making them promising candidates for treating conditions such as cancer or neurodegenerative diseases. The ability to introduce additional modifications at the bromine and ethoxy positions allows for fine-tuning of pharmacokinetic properties, including solubility and metabolic stability.

In the context of drug discovery, the synthesis of 2-(3-bromopropyl)-4-ethoxymandelic acid has been optimized using modern catalytic methods to improve yield and selectivity. Transition-metal-catalyzed cross-coupling reactions, in particular, have proven effective in constructing the desired carbon-carbon bonds between the mandelic acid scaffold and the bromopropyl chain. These methodologies align with green chemistry principles by reducing waste and energy consumption, thereby enhancing sustainability in pharmaceutical production.

The biological activity of this compound has also been investigated through computational modeling and experimental screening. Virtual screening techniques have been employed to predict potential binding interactions with target proteins, while high-throughput assays have validated these predictions in vitro. Such integrated approaches accelerate the discovery process by narrowing down candidate compounds for further development. Preliminary findings indicate that certain analogs of 2-(3-bromopropyl)-4-ethoxymandelic acid may exhibit potent effects on pathways relevant to inflammation or neurotransmission.

From a synthetic chemistry perspective, 2-(3-bromopropyl)-4-ethoxymandelic acid serves as a valuable precursor for exploring new reaction pathways. Its unique combination of functional groups allows chemists to experiment with diverse transformations, including nucleophilic aromatic substitution at the bromine atom or transesterification at the ethoxy position. Such flexibility is particularly useful in generating libraries of compounds for structure-activity relationship (SAR) studies. The growing body of literature on this intermediate underscores its importance as a tool in modern drug design.

The industrial relevance of 2-(3-bromopropyl)-4-ethoxymandelic acid is further underscored by its incorporation into larger research initiatives. Collaborative projects between academic institutions and pharmaceutical companies have focused on expanding its utility through innovative synthetic strategies. These efforts not only aim to improve access to the compound but also to uncover novel applications that could impact human health significantly. As research progresses, it is expected that derivatives derived from this intermediate will play increasingly prominent roles in therapeutic development.

In conclusion, 2-(3-bromopropyl)-4-ethoxymandelic acid (CAS No. 1805850-56-9) represents a compelling example of how structural complexity can be leveraged to create biologically relevant molecules. Its unique features make it a valuable asset in pharmaceutical research, offering opportunities for designing next-generation therapeutics across multiple disease areas. The continued exploration of its synthetic possibilities and biological potential ensures that it will remain a topic of interest for years to come.